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Compound of Interest

Compound Name: 4-Methyl-5-vinylthiazole

Cat. No.: B145775 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Methyl-5-vinylthiazole (FEMA No. 3313; CAS No. 1759-28-0) is a sensory additive,

specifically a flavoring agent, approved for use in animal feed.[1] Its primary function is to

enhance the aroma and taste of feed, thereby promoting feed intake, particularly in challenging

periods such as weaning or when less palatable ingredients are used. This document provides

detailed application notes and protocols for the formulation and evaluation of 4-Methyl-5-
vinylthiazole in various animal feed matrices.

Physicochemical Properties
A clear understanding of the physicochemical properties of 4-Methyl-5-vinylthiazole is

essential for its effective formulation and handling.
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Property Value Reference

Chemical Formula C6H7NS

Molecular Weight 125.19 g/mol [1]

Appearance Colorless to pale yellow liquid [1]

Odor Nutty, cocoa-like [1]

Boiling Point 78-80 °C at 25 mmHg

Density 1.093 g/mL at 25 °C

Solubility
Soluble in organic solvents,

such as ethanol.
[1]

Application in Animal Feed
4-Methyl-5-vinylthiazole is categorized as a sensory additive intended to improve the

palatability of feed for all animal species.[2] Its application is particularly relevant for:

Masking Unpleasant Odors: It can effectively mask the less desirable aromas of certain feed

ingredients, such as some protein sources or minerals.

Enhancing Feed Acceptance: By providing a consistent and attractive aroma, it can

encourage feed consumption, especially during dietary changes.

Improving Feed Intake in Young Animals: Piglets and calves, for example, are highly

sensitive to the smell and taste of their feed, and a consistent flavor can ease the transition

from milk to solid feed.

The European Food Safety Authority (EFSA) has established safe maximum inclusion levels for

4-Methyl-5-vinylthiazole in complete feed for various animal species. As its function in feed is

analogous to its role as a flavoring in human food, further demonstration of efficacy for its

intended sensory effect is not deemed necessary by regulatory bodies.

Recommended Maximum Safe Inclusion Levels

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/4-Methyl-5-vinylthiazole
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methyl-5-vinylthiazole
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methyl-5-vinylthiazole
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methyl-5-vinylthiazole
https://www.benchchem.com/product/b145775?utm_src=pdf-body
https://www.feedandadditive.com/enhancing-feed-palatability-with-sensory-additives/
https://www.benchchem.com/product/b145775?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145775?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following table summarizes the maximum safe concentrations of 4-Methyl-5-vinylthiazole
in complete feed for different target animals, as determined by the EFSA Panel on Additives

and Products or Substances used in Animal Feed (FEEDAP).

Target Animal
Maximum Safe Concentration (mg/kg of
complete feed)

Veal calves (milk replacer), dogs, salmonids,

ornamental fish
0.5

Cattle for fattening, sheep/goat, horses, cats 0.4

Sows, dairy cows 0.3

Piglets, pigs for fattening, rabbits, laying hens 0.2

Chickens for fattening, turkeys for fattening 0.1

Any other species 0.1

Experimental Protocols
Protocol 1: Formulation and Incorporation into Animal
Feed
Objective: To provide a general protocol for the incorporation of liquid 4-Methyl-5-vinylthiazole
into a solid feed matrix (e.g., premix or complete feed).

Materials:

4-Methyl-5-vinylthiazole (≥97% purity)

Suitable carrier (e.g., silica, corn cob meal, or other porous material)

Basal feed mixture (premix or complete feed)

Planetary or ribbon mixer

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat
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Procedure:

Pre-blending (if necessary): For accurate dosing, especially at low inclusion levels, create a

pre-blend. a. Accurately weigh the required amount of 4-Methyl-5-vinylthiazole. b. In a

separate container, weigh a suitable amount of the carrier material. c. Slowly add the liquid

4-Methyl-5-vinylthiazole to the carrier while continuously mixing. Ensure a homogenous

distribution of the liquid on the carrier.

Incorporation into Premix or Feed: a. Add the pre-blended mixture (or the neat liquid for

larger batches) to the main feed mixture in a stepwise manner. b. Begin with a small portion

of the main feed in the mixer. c. Add the pre-blend and mix for a predetermined time (e.g., 5

minutes). d. Gradually add the remaining feed to the mixer and continue mixing for a

sufficient duration to ensure homogeneity (e.g., 15-20 minutes). The exact mixing time will

depend on the mixer's efficiency and should be validated.

Logical Workflow for Feed Formulation
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Workflow for Incorporating 4-Methyl-5-vinylthiazole into Feed

Preparation

Pre-blending

Final Mixing

Weigh 4-Methyl-5-vinylthiazole

Mix Additive with Carrier

Weigh Carrier

Add Pre-blend to Feed

Mix for Homogeneity

Collect Samples for Analysis

Click to download full resolution via product page

Caption: Workflow for incorporating the liquid additive into a solid feed matrix.

Protocol 2: Homogeneity Testing
Objective: To determine the uniform distribution of 4-Methyl-5-vinylthiazole in a batch of

premix or complete feed.

Materials:

Feed samples collected from the mixer or production line
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Validated analytical method for 4-Methyl-5-vinylthiazole (see Protocol 4)

Procedure:

Sampling: a. Collect at least 10 random samples from a single batch of feed. Samples

should be taken from different locations within the mixer or at different time points during the

discharge of the feed. b. The sample size should be sufficient for the planned analytical

procedure.

Sample Preparation and Analysis: a. Prepare each sample for analysis according to the

validated analytical method. b. Analyze each sample in duplicate to determine the

concentration of 4-Methyl-5-vinylthiazole.

Data Analysis: a. Calculate the mean concentration and the standard deviation of the

analytical results. b. Calculate the coefficient of variation (CV) using the formula: CV (%) =

(Standard Deviation / Mean) * 100. c. A CV of less than 10% is generally considered to

indicate adequate homogeneity.

Protocol 3: Stability Testing
Objective: To evaluate the stability of 4-Methyl-5-vinylthiazole in feed under defined storage

conditions and after feed processing.

Materials:

Feed samples containing a known concentration of 4-Methyl-5-vinylthiazole

Environmental chamber or controlled storage facility

Feed processing equipment (e.g., pellet mill, extruder)

Validated analytical method for 4-Methyl-5-vinylthiazole

Procedure:

Storage Stability: a. Store feed samples in appropriate packaging at controlled temperature

and humidity (e.g., 25°C/60% RH and 40°C/75% RH for accelerated testing). b. Analyze the

concentration of 4-Methyl-5-vinylthiazole at defined time points (e.g., 0, 1, 3, and 6
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months). c. Calculate the percentage of recovery at each time point relative to the initial

concentration.

Processing Stability: a. Prepare a batch of feed containing a known concentration of the

additive. b. Process the feed using standard conditions for pelleting or extrusion. c. Collect

samples of the mash feed before processing and the pelleted/extruded feed after

processing. d. Analyze the concentration of 4-Methyl-5-vinylthiazole in both sets of

samples. e. Calculate the percentage of recovery after processing. Due to the volatility of

flavor compounds, some loss during high-temperature processing is expected.

Homogeneity Testing Stability Testing

Prepare Feed with Known Concentration

Collect 10 Random Samples Storage Stability Processing Stability

Analyze Samples
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Analyze at Time Points Analyze Before & After Processing
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Caption: Simplified pathway from chemical stimulus to behavioral response.

Metabolic Fate
Studies on the metabolism of other thiazole-containing compounds in animals suggest that

they can undergo metabolic transformations. For instance, research on benzothiazole has

shown that it can be subject to ring-cleavage. A proposed metabolic pathway for some

thiazoles involves initial oxidation at the sulfur atom, followed by epoxidation of the thiazole
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ring, leading to ring opening. The resulting metabolites are then typically conjugated and

excreted.

Conclusion
4-Methyl-5-vinylthiazole is a well-characterized sensory feed additive with established safe

inclusion levels for a wide range of animal species. Its effective use in animal feed formulations

requires careful consideration of its incorporation to ensure homogeneity and stability. The

protocols provided in this document offer a framework for the successful application and

evaluation of this flavoring agent. Further research into specific analytical methods for different

feed matrices and a deeper understanding of its stability under various processing conditions

will further enhance its application in the animal feed industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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